4-(Isopropoxymethyl)-pyridine

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 4-(propan-2-yloxymethyl)pyridine
• InChI: InChI=1S/C9H13NO/c1-8(2)11-7-9-3-5-10-6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key: AHADSCLYQBGFAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=CC=NC=C1

Description

4-(Isopropoxymethyl)-pyridine is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.4 g of sodium are dissolved in 120 ml of isopropanol and 11 g (0.067 mol) of 4-chloromethylpyridine-hydrochloride are added. The reaction mixture is refluxed for 10 hours under nitrogen, with stirring, then after cooling it is made weakly acidic with dilute hydrochloric acid and concentrated by evaporation under reduced pressure. The residue is made alkaline with 40% potassium carbonate solution and extracted with ether. After drying with anhydrous sodium sulphate the organic phase is concentrated by evaporation. The crude product is then distilled.